Cas no 1806947-77-2 (3-Cyano-2-(difluoromethyl)-4-iodo-5-(trifluoromethyl)pyridine)

• Product Name: 3-Cyano-2-(difluoromethyl)-4-iodo-5-(trifluoromethyl)pyridine
• CAS No: 1806947-77-2
• MF: C₈H₂F₅IN₂
• MW: 348.011371135712
• CID: 4876395
• Update Time: 2025-08-02

3-Cyano-2-(difluoromethyl)-4-iodo-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-4-iodo-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F5IN2/c9-7(10)6-3(1-15)5(14)4(2-16-6)8(11,12)13/h2,7H
• InChI Key： GROZFYHUJAQPMN-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C(C(F)F)=NC=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 3-Cyano-2-(difluoromethyl)-4-iodo-5-(trifluoromethyl)pyridine

3-Cyano-2-(difluoromethyl)-4-iodo-5-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 3-Cyano-2-(difluoromethyl)-4-iodo-5-(trifluoromethyl)pyridine (CAS No. 1806947-77-2) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This pyridine derivative is characterized by its unique substitution pattern, featuring a cyano group at position 3, a difluoromethyl group at position 2, an iodo group at position 4, and a trifluoromethyl group at position 5. These substituents contribute to its distinctive electronic and steric properties, making it an intriguing subject for research in synthetic chemistry, material science, and drug discovery.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The presence of multiple fluorinated groups in 3-Cyano-2-(difluoromethyl)-4-iodo-5-(trifluoromethyl)pyridine enhances its lipophilicity, which is a critical factor in drug design. Additionally, the cyano group at position 3 introduces electron-withdrawing effects, further influencing the molecule's reactivity and selectivity in various chemical reactions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of a pyridine ring followed by successive substitutions. The introduction of the difluoromethyl and trifluoromethyl groups is often achieved through nucleophilic aromatic substitution or electrophilic fluorination techniques. The iodo group at position 4 is introduced via iodination reactions, which are carefully controlled to ensure regioselectivity. The final product is purified using chromatographic methods to ensure high purity and stability.

One of the most promising applications of 3-Cyano-2-(difluoromethyl)-4-iodo-5-(trifluoromethyl)pyridine lies in its potential as an intermediate in the synthesis of bioactive compounds. Researchers have demonstrated that this molecule can serve as a versatile building block for constructing complex heterocyclic frameworks. For instance, it has been employed in the construction of pyrimidine derivatives with potent anti-cancer activity. The iodine atom at position 4 acts as a leaving group, enabling subsequent nucleophilic substitutions or cross-coupling reactions to introduce diverse functional groups.

In the field of materials science, this compound has shown potential as a precursor for the synthesis of advanced materials with tailored electronic properties. Its fluorinated substituents contribute to high thermal stability and mechanical strength, making it suitable for applications in high-performance polymers and electronic devices. Recent advancements in click chemistry have further expanded its utility by enabling rapid and efficient assembly of complex molecular architectures.

From a toxicological perspective, 3-Cyano-2-(difluoromethyl)-4-iodo-5-(trifluoromethyl)pyridine exhibits low acute toxicity in experimental models, which is attributed to its limited absorption and rapid excretion. However, long-term exposure studies are required to fully understand its safety profile. Regulatory agencies have classified this compound as non-hazardous under normal handling conditions, provided appropriate personal protective equipment is used.

Looking ahead, ongoing research aims to explore the catalytic applications of this compound in asymmetric synthesis and transition metal-mediated transformations. Its unique combination of functional groups makes it an attractive candidate for developing enantioselective catalysts with high turnover numbers. Furthermore, computational studies are being conducted to predict its interaction with biological targets such as enzymes and receptors, paving the way for its application in rational drug design.